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Compound of Interest

Compound Name:
Benzenamine, N-(1,2-

dimethylpropyl)-4-methoxy-

CAS No.: 293743-26-7

Cat. No.: B13309108

Get Quote

Introduction & Physicochemical Profiling
N-(1,2-dimethylpropyl)-4-methoxybenzenamine is a secondary aromatic amine characterized

by an electron-rich p-anisidine core and a lipophilic 1,2-dimethylpropyl (sec-isoamyl) side chain.

[1]

Chemical Structure & Properties[1][2]
IUPAC Name: N-(3-methylbutan-2-yl)-4-methoxyaniline[1]

Molecular Formula: C₁₃H₂₁NO[1]

Molecular Weight: ~193.29 g/mol [1]

Chirality: The molecule possesses one chiral center at the C2 position of the alkyl chain (-

NH-CH(CH3)-).[1] Synthetic samples are typically racemic unless asymmetric synthesis was

employed.[1]
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Predicted Physical State: Likely a viscous oil or low-melting solid (Melting Point < 40°C).[1]

Stability: Susceptible to oxidation (darkening) due to the electron-donating methoxy and

amino groups.[1]

The Purification Challenge
Direct crystallization of the free base is often difficult due to:

Rotational Freedom: The flexible alkyl chain inhibits efficient lattice packing.[1]

Oiling Out: The compound tends to phase-separate as an oil rather than nucleate as crystals

in standard solvents.[1]

Enantiomers: Racemic mixtures often have lower melting points than pure enantiomers.[1]

Strategic Solution: Convert the free base into a crystalline salt (e.g., Oxalate, Hydrochloride, or

Tosylate).[1] This increases the melting point, locks the conformation, and excludes non-basic

impurities.[1]

Experimental Protocols
Protocol A: Salt Formation & Crystallization (The "Gold
Standard")
Best for: Converting the oily free base into a stable, handleable solid.[1]

Rationale: Oxalic acid is chosen as the primary counter-ion because it forms bidentate

hydrogen bonds with the amine, often yielding high-melting, non-hygroscopic crystals

compared to HCl salts.[1]

Materials
Substrate: Crude N-(1,2-dimethylpropyl)-4-methoxybenzenamine (Free Base).

Acid: Oxalic Acid (anhydrous or dihydrate).[1]

Solvent System: Ethanol (EtOH) / Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc).[1]
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Step-by-Step Procedure
Dissolution: Dissolve 10.0 g of the crude free base in 50 mL of Ethyl Acetate (or Ethanol) at

room temperature. Ensure the solution is clear; filter if necessary to remove insolubles.[1]

Acid Preparation: In a separate flask, dissolve 1.05 equivalents of Oxalic Acid in a minimal

amount of warm Ethanol (~15 mL).

Precipitation:

Place the amine solution in an ice bath (0–5°C) with vigorous magnetic stirring.

Dropwise add the Oxalic Acid solution over 20 minutes.[1]

Observation: A white to off-white precipitate should form immediately.[1]

Digestion: Allow the slurry to stir at 0°C for 1 hour to maximize yield and crystallinity (Ostwald

ripening).

Filtration: Filter the solids using a Buchner funnel.

Washing: Wash the cake with 2 x 10 mL of cold Ethyl Acetate (or Et₂O) to remove non-basic

impurities (e.g., unreacted alkylating agents).

Drying: Dry the salt in a vacuum oven at 45°C for 12 hours.

Protocol B: Anti-Solvent Crystallization (Free Base)
Best for: Final polishing of the free base if it is a solid, or for low-temperature storage.[1]

Rationale: Uses a "Good Solvent / Poor Solvent" pairing to force nucleation.[1]

Materials
Solvent (Good): Toluene or Isopropyl Acetate (IPAc).[1]

Anti-Solvent (Poor): n-Heptane or Hexane.[1]
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Dissolution: Dissolve crude material in Toluene (1:2 w/v ratio) at 40°C.

Anti-Solvent Addition: Slowly add n-Heptane (dropwise) until a slight turbidity persists.

Seeding: If available, add a seed crystal of the pure compound. If not, scratch the glass wall

to induce nucleation.[1]

Cooling Ramp: Cool the mixture slowly to -10°C or -20°C (freezer). Rapid cooling will result

in oiling out.[1]

Harvest: Filter quickly while cold to prevent melting.

Protocol C: Chiral Resolution (Advanced)
Best for: Isolating a single enantiomer from the racemic mixture.[1]

Rationale: Di-benzoyl-L-tartaric acid (L-DBTA) is a proven resolving agent for chiral secondary

amines.[1]

Screening: Mix equimolar amounts of racemate and L-DBTA in Methanol.

Crystallization: Allow the solution to evaporate slowly or cool. The diastereomeric salt with

the lower solubility will crystallize first.[1]

Liberation: Recrystallize the salt to constant rotation, then treat with NaOH (aq) and extract

with ether to recover the enantiopure free base.[1]

Process Workflow & Logic (Visualization)
The following diagram illustrates the decision matrix for purifying this intermediate.
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Crude Reaction Mixture
(N-(1,2-dimethylpropyl)-4-methoxybenzenamine)

Physical State Check
(at 25°C)
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Caption: Decision tree for selecting the optimal purification route based on the physical state of

the crude amine.

Troubleshooting & Critical Parameters
Issue Probable Cause Corrective Action

Oiling Out
Temperature dropped too fast;

Impurity level too high.

Re-heat to dissolve oil.[1] Add

anti-solvent slower.[1] Use a

"seed" crystal. Switch to Salt

Formation (Protocol A).[1]

Dark Color
Oxidation of the aniline moiety.

[1]

Perform all crystallizations

under Nitrogen/Argon

atmosphere. Add trace EDTA

or Sodium Bisulfite if water is

used.[1]

No Precipitation
Solution too dilute; Salt is

soluble in solvent.[1]

Concentrate the solution via

rotavap.[1] Switch solvent

(e.g., from Ethanol to

Isopropanol/Ether).[1]

Hygroscopicity HCl salt absorbs moisture.[1]

Switch to Oxalate or Fumarate

salts, which are generally less

hygroscopic.[1] Store in

desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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